Cas no 2138282-14-9 (Tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate
• CAS No: 2138282-14-9
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6361942
• PubChem ID: 165471263
• Update Time: 2025-11-06

Tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-800130
• tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate
• 2138282-14-9
• Tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C16H30N2O2/c1-5-16(18-10-6-7-11-18)8-12-17(13-9-16)14(19)20-15(2,3)4/h5-13H2,1-4H3
• InChI Key： PWKNUZXZUBJFRZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC)(CC1)N1CCCC1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.8Ų

Additional information on Tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 2138282-14-9)

Tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2138282-14-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a tert-butyl group, an ethyl substituent, and a pyrrolidin-1-yl moiety attached to a piperidine ring, exhibits a unique structural framework that makes it a promising candidate for further investigation in medicinal chemistry.

The compound’s structural design incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity in biological targets. The piperidine core is a common scaffold in many bioactive molecules, particularly in central nervous system (CNS) drugs, due to its ability to modulate neurotransmitter systems. The presence of the pyrrolidin-1-yl group further extends the compound’s potential by introducing additional hydrogen bonding capabilities and steric bulk, which can be critical for optimizing receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. Studies suggest that the tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate scaffold may interact effectively with enzymes and receptors involved in neurological disorders. For instance, preliminary docking studies have indicated potential interactions with serotonin receptors, which are implicated in conditions such as depression and anxiety.

The ethyl substituent at the 4-position of the piperidine ring is another critical feature that influences the compound’s pharmacokinetic properties. Ethyl groups are often included in drug candidates to improve solubility and metabolic stability, thereby enhancing bioavailability. This modification can also affect the compound’s ability to cross the blood-brain barrier, a crucial factor for CNS drug development.

In light of recent research, there is growing interest in developing novel therapeutics that target complex neurological pathways. The structural motifs present in Tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate align well with this trend, as they offer a balance between molecular diversity and functional predictability. Researchers are exploring its potential as a precursor for more complex derivatives that could exhibit enhanced therapeutic efficacy.

One particularly exciting area of investigation involves the use of this compound as a building block for next-generation neuromodulators. The combination of the tert-butyl, ethyl, and pyrrolidin-1-yl groups provides a versatile platform for structure-based drug design. By leveraging modern synthetic techniques, scientists aim to modify these substituents to fine-tune pharmacological properties such as potency, selectivity, and side-effect profiles.

The compound’s chemical stability and ease of synthesis also make it an attractive candidate for industrial-scale production. Advances in green chemistry principles have enabled more sustainable synthetic routes, reducing waste and improving yield. These developments are essential for ensuring that promising drug candidates like Tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate can progress efficiently through preclinical testing and into clinical trials.

Furthermore, the integration of high-throughput screening (HTS) technologies has accelerated the discovery process by allowing rapid evaluation of large libraries of compounds. Initial HTS data on Tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate have shown encouraging results in several disease-relevant assays. These findings underscore the compound’s potential as a lead molecule for further optimization.

The role of computational tools in drug discovery cannot be overstated. Machine learning algorithms have been trained on vast datasets to predict biological activity with remarkable precision. By inputting the structure of Tert-butyl 4-ethyl-4-(pyrrolidin-1-yl)piperidine-1-carboxylate, researchers can gain insights into its likely behavior within biological systems. Such predictions guide experimental design and help prioritize compounds for further study.

In conclusion, Tert-butyl 4-ethyl-4-(pyrrolidin-1-y)piperidine carboxylic acid tert butylester (CAS No.2138282 -14 -9) represents a compelling example of how structural innovation can drive pharmaceutical development forward. Its unique combination of pharmacophoric elements positions it as a valuable asset in the quest for novel therapeutics targeting neurological disorders. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is sure to grow.